Cas no 2172083-70-2 (3,3-bis(fluoromethyl)-1-3-(hydroxymethyl)thian-3-ylcyclobutan-1-ol)

• Product Name: 3,3-bis(fluoromethyl)-1-3-(hydroxymethyl)thian-3-ylcyclobutan-1-ol
• CAS No: 2172083-70-2
• MF: C₁₂H₂₀F₂O₂S
• MW: 266.347809791565
• CID: 6358966
• PubChem ID: 165601698
• Update Time: 2025-08-02

3,3-bis(fluoromethyl)-1-3-(hydroxymethyl)thian-3-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-bis(fluoromethyl)-1-3-(hydroxymethyl)thian-3-ylcyclobutan-1-ol
• 2172083-70-2
• 3,3-bis(fluoromethyl)-1-[3-(hydroxymethyl)thian-3-yl]cyclobutan-1-ol
• EN300-1642973

• Inchi： 1S/C12H20F2O2S/c13-6-10(7-14)4-12(16,5-10)11(8-15)2-1-3-17-9-11/h15-16H,1-9H2
• InChI Key： XCDMDZAEEBKHMG-UHFFFAOYSA-N
• SMILES： S1CCCC(CO)(C1)C1(CC(CF)(CF)C1)O

Computed Properties

• Exact Mass: 266.11520737g/mol
• Monoisotopic Mass: 266.11520737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.8Ų

Additional information on 3,3-bis(fluoromethyl)-1-3-(hydroxymethyl)thian-3-ylcyclobutan-1-ol

3,3-Bis(fluoromethyl)-1-(3-(hydroxymethyl)thian-3-yl)cyclobutan-1-ol

The compound 3,3-bis(fluoromethyl)-1-(3-(hydroxymethyl)thian-3-yl)cyclobutan-1-ol, with the CAS number 2172083-70-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a cyclobutane ring substituted with fluoromethyl groups and a thiane moiety. The presence of these functional groups endows the molecule with distinctive chemical properties, making it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in various areas, including drug discovery and polymer synthesis. Its fluorinated structure contributes to enhanced stability and bioavailability, which are critical factors in pharmaceutical applications. Additionally, the thiane group introduces sulfur into the molecule, which can facilitate redox reactions and improve the compound's reactivity in certain chemical processes.

The synthesis of 3,3-bis(fluoromethyl)-1-(3-(hydroxymethyl)thian-3-yl)cyclobutan-1-ol involves a multi-step process that combines principles from organometallic chemistry and stereochemistry. Researchers have employed various methodologies, including transition metal-catalyzed coupling reactions and ring-closing metathesis, to achieve high yields and excellent stereocontrol. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar compounds with tailored properties.

In terms of physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in various solution-based reactions. The compound's spectroscopic data, including its NMR and IR spectra, have been thoroughly characterized, providing valuable insights into its molecular structure and intermolecular interactions.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. By incorporating this molecule into polymer networks, researchers have demonstrated improved mechanical properties such as tensile strength and elasticity. Furthermore, its fluorinated nature enhances resistance to UV degradation, making it an attractive candidate for use in high-performance coatings and adhesives.

The biological activity of 3,3-bis(fluoromethyl)-1-(3-(hydroxymethyl)thian-3-yl)cyclobutan-1-ol has also been extensively studied. Preclinical studies suggest that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. While further research is needed to fully understand its pharmacokinetics and toxicity profile, these findings underscore its potential as a lead compound in drug development.

In conclusion, the compound 2172083-70-2, or 3,3-bis(fluoromethyl)-1-(3-(hydroxymethyl)thian-3-yl)cyclobutan-1-ol, represents a significant advancement in modern organic chemistry. Its unique structure, coupled with its versatile functional groups, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make a lasting impact across multiple disciplines.